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Compound of Interest

Compound Name: Methylthiomcresol-C4-COOH

Cat. No.: B12369413

Document ID: MTC-C4-SHG-20251205 Version: 1.0 For Research Use Only. Not for human
use.[1]

Disclaimer: This document has been compiled from publicly available data and safety
information on structurally related compounds. Methylthiomcresol-C4-COOH is a research
chemical with limited published safety data. All procedures should be conducted by qualified
personnel within a controlled laboratory environment, assuming the compound is hazardous.
Users must perform their own risk assessment before use.

Executive Summary

This technical guide provides a detailed overview of the known properties, potential hazards,
and recommended handling procedures for Methylthiomcresol-C4-COOH (CAS No. 848486-
53-3). This compound is classified as a hapten, a small molecule that can elicit an immune
response when attached to a protein carrier.[2][3][4] Due to the absence of a comprehensive
Safety Data Sheet (SDS), this guide extrapolates potential hazards from its constituent
chemical moieties: a substituted cresol (phenol), a thioether (organosulfur compound), and a
carboxylic acid. Based on this analysis, Methylthiomcresol-C4-COOH should be treated as a
potentially toxic, corrosive, and sensitizing substance. Strict adherence to safety protocols,
including the use of appropriate Personal Protective Equipment (PPE) and engineering
controls, is mandatory.

Chemical and Physical Properties
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Limited experimental data is available for Methylthiomcresol-C4-COOH. The properties listed
below are based on available information and estimations from its chemical structure.

Property Value / Information Source | Rationale
CAS Number 848486-53-3 [2][3]
Molecular Formula C12H1603S (Assumed) Structural analysis

Typical for similar organic

Appearance Solid (Assumed) )
acids
Solubility Soluble in DMSO [3]
Store at -20°C or -80°C upon
Storage receipt. Aliquot to avoid [3]

repeated freeze-thaw cycles.

) Hapten, Phenolic ether,
Chemical Class ] ] ] [21[31[5]
Carboxylic acid, Thioether

Hazard Identification and Toxicology Profile

As no specific toxicity data for Methylthiomcresol-C4-COOH is available, the hazard profile is
inferred from its structural components.

3.1 Summary of Potential Hazards

The compound is presumed to possess hazards associated with m-cresol, organosulfur
compounds, and carboxylic acids.

o Acute Toxicity (Oral, Dermal): Assumed to be Toxic if swallowed or in contact with skin,
based on the high toxicity of m-cresol.[2][6]

o Skin Corrosion/Irritation: Assumed to be Corrosive, causing severe skin burns and eye
damage, a known property of phenolic compounds like m-cresol.[2][6][7]

o Eye Damage: Assumed to cause serious eye damage.[2][7]
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» Sensitization: As a hapten, it has the potential to be a skin or respiratory sensitizer upon

binding to proteins.[4][5]

e Environmental Hazard: Potentially harmful to aquatic life with long-lasting effects.[2]

Classification Basis for o
Hazard Class . Citation
(Inferred) Classification
o ) Based on m-cresol
Acute Toxicity, Oral Toxic [2]
(Acute Tox. 3)
o ) Based on m-cresol
Acute Toxicity, Dermal  Toxic [2]

(Acute Tox. 3)

Skin Corrosion

Causes severe skin

burns

Based on m-cresol
(Skin Corr. 1B)

[2](6]

Eye Damage

Causes serious eye

damage

Based on m-cresol
(Eye Dam. 1)

[2]

Sensitization

Potential Sensitizer

Classification as a

hapten

[4]115]

3.2 Toxicological Information on Structural Analogs

e m-Cresol (CAS: 108-39-4): Classified as toxic if swallowed or in contact with skin, and

causes severe skin burns and eye damage.[2][6] It is a combustible liquid.

o Organosulfur Compounds: Toxicity varies widely. Some can be irritants or cytotoxic at high

concentrations.[8][9][10] Thiophenic acids and aromatic sulfides have shown inhibitory

effects on microbial metabolism.[11]

o Carboxylic Acids: Can range from mild irritants to corrosive, depending on structure and

concentration. Safe handling generally requires avoiding inhalation and skin contact.[12][13]

Experimental Protocols and Handling Procedures

All work must be conducted in a designated area within a certified chemical fume hood.[14][15]

A risk assessment should be completed before any new procedure is initiated.
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4.1 Personal Protective Equipment (PPE)

A standard PPE ensemble is required at all times when handling this compound.[16][17]

PPE Item Specification Rationale

Chemical-resistant gloves ) )
o To prevent skin contact with a
(e.g., Nitrile, Neoprene). Check ] ) .
Gloves ) potentially toxic and corrosive
breakthrough times. Must be
) substance.[14]
inspected before use.

o To protect eyes from splashes
) Safety goggles with side ) .
Eye Protection ) ) of a potentially corrosive
shields or a full-face shield.
substance.[7][14]

Flame-resistant lab coat, fully To protect skin and personal
Lab Coat ) o
buttoned. clothing from contamination.
Standard laboratory policy to
Footwear Closed-toe shoes.

protect feet from spills.

4.2 General Handling and Weighing Protocol

o Preparation: Ensure the chemical fume hood is operational and the work area is
decontaminated. Assemble all necessary equipment, including spatulas, weigh paper, and
pre-labeled containers.

e Weighing: Conduct all weighing of the solid compound within the fume hood. Use anti-static
weigh paper or a boat.

e Solution Preparation: To prepare a stock solution (e.g., in DMSO), add the solvent to the pre-
weighed, sealed container using a calibrated pipette.[3] Cap and vortex until fully dissolved.

o Cleanup: Wipe down the balance and work surfaces with an appropriate solvent (e.g., 70%
ethanol). Dispose of all contaminated disposables as hazardous waste.

o Post-Handling: Remove PPE in the correct order to avoid cross-contamination. Wash hands
thoroughly with soap and water after handling.[17][18]
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4.3 Storage

» Store the solid compound and stock solutions in a tightly sealed, clearly labeled container at
-20°C or -80°C.[3]

e Store away from strong oxidizing agents, acids, and bases.[2]
o Ensure storage location is secure and accessible only to authorized personnel.[7]
4.4 Spill and Waste Disposal

o Spills: For a small spill, absorb with an inert material (e.g., sand, vermiculite), collect into a
sealed container, and dispose of as hazardous chemical waste. Ventilate the area. Do not let
the product enter drains.[2]

o Waste Disposal: Dispose of all waste materials (unused compound, contaminated
disposables) in accordance with local, state, and federal regulations for hazardous waste.
[16]

Emergency Procedures
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Situation

First Aid / Emergency Response

Skin Contact

Immediately remove all contaminated clothing.
Rinse skin with copious amounts of
water/shower for at least 15 minutes. Seek

immediate medical attention.[2][7]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2][7]

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. If the person is conscious, give two
glasses of water to drink. Seek immediate

medical attention.[2]

Fire

Use dry chemical, CO2, or foam extinguishers.
Wear self-contained breathing apparatus
(SCBA) and full protective gear.[7]

Visualizations

6.1 Workflow for Handling Potentially Hazardous Research Chemicals

The following diagram outlines the standard workflow for safely handling a research chemical

of unknown or high toxicity, such as Methylthiomcresol-C4-COOH.
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Standard laboratory workflow for handling potent compounds.
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6.2 Hypothetical Mechanism of Action: Hapten-Carrier Formation and Immune Activation

As a hapten, Methylthiomcresol-C4-COOH is non-immunogenic by itself. It must first
covalently bind to endogenous proteins (carriers) to form a hapten-carrier conjugate, which can
then be recognized by the immune system, potentially leading to sensitization.

1. Haptenation

[ —
Skin / Serum Protein
(e.g., Albumin) -
2. Immune Processing

Antigen Presenting Cell
(e.g., Dendritic Cell)

Hapten-Carrier
Conjugate

Uptake & Processing T-Cell Activation

& Proliferation

Immune Response
(e.g., Sensitization)

Methylthiomcresol-
C4-COOH (Hapten)

Click to download full resolution via product page

Simplified pathway of hapten-induced immune response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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